Cas no 827340-19-2 (1,3,4-Oxadiazole, 2,5-bis[4-[2-(4-fluorophenyl)ethenyl]phenyl]-)

• Product name: 1,3,4-Oxadiazole, 2,5-bis[4-[2-(4-fluorophenyl)ethenyl]phenyl]-
• CAS No: 827340-19-2
• MF: C₃₀H₂₀F₂N₂O
• MW: 462.489414215088
• CID: 684457
• PubChem ID: 71417490

1,3,4-Oxadiazole, 2,5-bis[4-[2-(4-fluorophenyl)ethenyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2,5-bis[4-[2-(4-fluorophenyl)ethenyl]phenyl]-
• 2,5-bis[4-[2-(4-fluorophenyl)ethenyl]phenyl]-1,3,4-oxadiazole
• 2,5-Bis{4-[2-(4-fluorophenyl)ethenyl]phenyl}-1,3,4-oxadiazole
• 827340-19-2
• DTXSID00836826

• Inchi： InChI=1S/C30H20F2N2O/c31-27-17-9-23(10-18-27)3-1-21-5-13-25(14-6-21)29-33-34-30(35-29)26-15-7-22(8-16-26)2-4-24-11-19-28(32)20-12-24/h1-20H
• InChI Key： LKLOVQRHQAAHFX-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C=CC2=CC=C(C=C2)F)C3=NN=C(O3)C4=CC=C(C=C4)C=CC5=CC=C(C=C5)F

Computed Properties

• Exact Mass: 462.15436959g/mol
• Monoisotopic Mass: 462.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 7.8
• Topological Polar Surface Area: 38.9Ų